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molecular formula C9H5Cl3N2O B8607727 2-(Chloromethyl)-5-(3,5-dichlorophenyl)-1,3,4-oxadiazole

2-(Chloromethyl)-5-(3,5-dichlorophenyl)-1,3,4-oxadiazole

Cat. No. B8607727
M. Wt: 263.5 g/mol
InChI Key: FGOQMWGBJYEFLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08883827B2

Procedure details

Compound 6 (40 mg, 0.133 mmol) was stirred in SOCl2 at 55-60° C. under Ar atmosphere for 4.5 hours. TLC showed compound 6 had disappeared. The mixture was concentrated in vacuum to give crude product compound 7 as a yellow solid (43 mg). Yield: 100%.
Name
Compound 6
Quantity
40 mg
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
compound 6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
crude product
Name
compound 7
Yield
100%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH:13]=[C:14]([Cl:16])[CH:15]=1)[C:5]([NH:7][NH:8][C:9](=[O:12])[CH2:10][Cl:11])=O>O=S(Cl)Cl>[Cl:11][CH2:10][C:9]1[O:12][C:5]([C:4]2[CH:3]=[C:2]([Cl:1])[CH:15]=[C:14]([Cl:16])[CH:13]=2)=[N:7][N:8]=1

Inputs

Step One
Name
Compound 6
Quantity
40 mg
Type
reactant
Smiles
ClC=1C=C(C(=O)NNC(CCl)=O)C=C(C1)Cl
Name
SOCl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
O=S(Cl)Cl
Step Two
Name
compound 6
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=C(C(=O)NNC(CCl)=O)C=C(C1)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated in vacuum

Outcomes

Product
[Compound]
Name
crude product
Type
product
Smiles
Name
compound 7
Type
product
Smiles
ClCC=1OC(=NN1)C1=CC(=CC(=C1)Cl)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 43 mg
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 122.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.